Cas no 130256-75-6 (2-Penten-2-ol,4-(methylimino)-, (2Z,4E)-)
130256-75-6 structure
Product Name:2-Penten-2-ol,4-(methylimino)-, (2Z,4E)-
CAS No:130256-75-6
MF:C6H11NO
MW:113.157641649246
CID:102820
PubChem ID:5369153
Update Time:2025-04-18
2-Penten-2-ol,4-(methylimino)-, (2Z,4E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Penten-2-ol,4-(methylimino)-, (2Z,4E)-
- 2-Penten-2-ol, 4-(methylimino)-, (Z,E)- (9CI)
- 869-74-9
- 3-Penten-2-one, 4-(methylamino)-
- SCHEMBL15933364
- 3-Penten-2-one, 4-(methylamino)-, (E)- (9CI)
- (3E)-4-(Methylamino)-3-penten-2-one #
- 130256-90-5
- 4-(methylamino)pent-3-en-2-one
- 64304-33-2
- 4-Methylamino-pent-3-en-2-one
- 2-Penten-2-ol,4-(methylimino)-(7ci,9ci)
- (E)-4-(methylamino)pent-3-en-2-one
- FNMKFVXIVPDFBL-SNAWJCMRSA-N
- 130256-75-6
-
- Inchi: 1S/C6H11NO/c1-5(7-3)4-6(2)8/h4,7H,1-3H3/b5-4+
- InChI Key: FNMKFVXIVPDFBL-SNAWJCMRSA-N
- SMILES: O=C(C)/C=C(\C)/NC
Computed Properties
- Exact Mass: 113.08413
- Monoisotopic Mass: 113.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 32.59
2-Penten-2-ol,4-(methylimino)-, (2Z,4E)- Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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